Cas no 112498-61-0 (1H-1,4,7-Triazonine, 1,1'-(1,4-butanediyl)bis[octahydro-)

• Product Name: 1H-1,4,7-Triazonine, 1,1'-(1,4-butanediyl)bis[octahydro-
• CAS No: 112498-61-0
• MF: C₁₆H₃₆N₆
• MW: 312.497242927551
• CID: 1203717
• PubChem ID: 13804842
• Update Time: 2025-04-20

1H-1,4,7-Triazonine, 1,1'-(1,4-butanediyl)bis[octahydro- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,4,7-triazonan-1-yl)butyl]-1,4,7-triazonane
• 1,1'-(Butane-1,4-diyl)bis(1,4,7-triazonane)
• 1,4-bis(1,4,7-triazacyclonon-1-yl)butane
• DTXSID50550000
• 112498-61-0
• SCHEMBL1841507
• 1H-1,4,7-Triazonine, 1,1'-(1,4-butanediyl)bis[octahydro-

• Inchi： 1S/C16H36N6/c1(11-21-13-7-17-3-4-18-8-14-21)2-12-22-15-9-19-5-6-20-10-16-22/h17-20H,1-16H2
• InChI Key： MPBFXXQCQOKCBY-UHFFFAOYSA-N
• SMILES： N1(CCNCCNCC1)CCCCN1CCNCCNCC1

Computed Properties

• Exact Mass: 312.30014517g/mol
• Monoisotopic Mass: 312.30014517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 54.6Ų